Cas no 1006328-54-6 (2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid)

• Product Name: 2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
• CAS No: 1006328-54-6
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD04969236
• CID: 1128255
• PubChem ID: 19616392
• Update Time: 2025-04-20

2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
• AKOS B018786
• AKOS PAO-0961
• ART-CHEM-BB B018786
• 2-(3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
• 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
• F2169-0928
• STK347007
• MFCD04969236
• EN300-92818
• 2-[3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• CS-0264452
• AKOS000309172
• 2-(3-trifluoromethylpyrazol-1-yl)Propanoic acid
• 1006328-54-6
• BBL038050
• 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid

• MDL： MFCD04969236
• Inchi： 1S/C7H7F3N2O2/c1-4(6(13)14)12-3-2-5(11-12)7(8,9)10/h2-4H,1H3,(H,13,14)
• InChI Key： ZCDVKVBJBHRXQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C(C(=O)O)C)N=1)(F)F

Computed Properties

• Exact Mass: 208.04596196g/mol
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 286.3±40.0 °C at 760 mmHg
• Flash Point: 126.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives